Cas no 1216876-53-7 (4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt)

• Product Name: 4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt
• CAS No: 1216876-53-7
• MF: C₁₀H₁₃N₅O₃
• MW: 251.241921186447
• CID: 1060328
• PubChem ID: 46780256
• Update Time: 2025-04-20

4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt
• acetic acid,4-amino-2,6-dimethyl-8H-pteridin-7-one
• 1216876-53-7
• DTXSID20675577
• acetic acid;4-amino-2,6-dimethyl-8H-pteridin-7-one
• DB-316189
• Acetic acid--4-amino-2,6-dimethylpteridin-7(8H)-one (1/1)

• Inchi： 1S/C8H9N5O.C2H4O2/c1-3-8(14)13-7-5(10-3)6(9)11-4(2)12-7;1-2(3)4/h1-2H3,(H3,9,11,12,13,14);1H3,(H,3,4)
• InChI Key： SAULFDZHYCVLFN-UHFFFAOYSA-N
• SMILES： O=C1C(C)=NC2=C(N)N=C(C)N=C2N1.OC(C)=O

Computed Properties

• Exact Mass: 251.10200
• Monoisotopic Mass: 251.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 134.85000
• LogP: 0.58420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives